5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H16ClNO5
• Molecular Weight: 373.8 g/mol
• IUPAC Name: 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-methylindol-2-one
• InChI: InChI=1S/C19H16ClNO5/c1-21-14-4-3-12(20)9-13(14)19(24,18(21)23)10-15(22)11-2-5-16-17(8-11)26-7-6-25-16/h2-5,8-9,24H,6-7,10H2,1H3
• InChI Key: MPZHNUVOJZHDSB-UHFFFAOYSA-N
• SMILES: CN1C2=C(C=C(C=C2)Cl)C(C1=O)(CC(=O)C3=CC4=C(C=C3)OCCO4)O

Description

5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one is not fully understood. However, it is believed to inhibit the activity of certain enzymes that are involved in cell growth and proliferation, which may contribute to its anticancer effects.
Biochemical and Physiological Effects:
Studies have shown that 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one can induce apoptosis (cell death) in cancer cells and inhibit their growth and proliferation. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one in lab experiments is its potential as a photosensitizer in photodynamic therapy, which could provide a non-invasive and targeted approach to cancer treatment. However, limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one include further studies on its mechanism of action, potential side effects, and optimization of its synthesis method. It may also be studied for its potential applications in other fields, such as materials science and nanotechnology.

Synthesis Methods

The synthesis of 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one involves the reaction of 5-chloro-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one with 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is then purified using chromatography techniques.

Scientific Research Applications

5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use as a photosensitizer in photodynamic therapy, which is a type of cancer treatment that involves the use of light and a photosensitizing agent to destroy cancer cells.